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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B15599493 Get Quote

An In-depth Technical Guide to C.I. Disperse
Orange 73
This technical guide provides a comprehensive overview of the chemical and physical

properties of C.I. Disperse Orange 73, alongside its manufacturing process and toxicological

profile. The information is intended for researchers, scientists, and professionals in drug

development and material sciences.

Chemical Identity and Properties
C.I. Disperse Orange 73 is a single azo disperse dye.[1] There is some discrepancy in the

literature regarding its CAS Registry Number, with two numbers frequently cited for the same

molecular formula. Both are provided here for completeness.

Table 1: Chemical Identifiers for C.I. Disperse Orange 73
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Identifier Value

C.I. Name Disperse Orange 73

C.I. Number 111193[1]

Molecular Formula C₂₄H₂₁N₅O₄[1][2]

Molecular Weight 443.45 g/mol [1]

CAS Registry Number 79300-11-1[1][2][3][4][5] or 40690-89-9[6][7][8]

Chemical Name

3-[[2-(Benzoyloxy)ethyl][4-[2-(4-

nitrophenyl)diazenyl]phenyl]amino]propanenitrile

[7][9]

Appearance Orange-red powder[3][8]

Table 2: Physical and Chemical Properties of C.I. Disperse Orange 73

Property Value

Exact Mass 443.15900[2]

PSA 123.87000[2]

LogP 6.11048[2]

HS Code 3204110000[2]

Manufacturing Process
The synthesis of C.I. Disperse Orange 73 involves a coupling reaction. The manufacturing

process begins with the diazotization of 4-Nitrobenzenamine. This is followed by coupling with

2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate.[1]
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Reactants Process

4-Nitrobenzenamine Diazotization

2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate

Coupling Reaction C.I. Disperse Orange 73

Click to download full resolution via product page

Synthesis of C.I. Disperse Orange 73.

Applications
C.I. Disperse Orange 73 is primarily used in the textile industry for dyeing synthetic fibers. Its

properties make it suitable for polyester, polyester/cotton blends, and polyester/acetate fiber

fabrics.[1][3][8] It is also utilized in printing applications for these materials.[3][8]

Toxicological Profile
Disperse dyes, as a class, have been noted for their potential health risks. Some disperse dyes

are known to be sensitizers and can cause allergic contact dermatitis. While specific

toxicological data for C.I. Disperse Orange 73 is limited, studies on similar azo dyes have

indicated potential for mutagenic activity. For instance, Disperse Orange 1 has been shown to

increase micronuclei frequencies in human lymphocytes and HepG2 cells, suggesting

genotoxic potential.[10] The general concern with azo dyes is their potential to be cleaved into

aromatic amines, some of which are known carcinogens.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15599493?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599493?utm_src=pdf-body
https://www.benchchem.com/product/b15599493?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-73.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875701.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5736968.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8875701.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5736968.htm
https://www.benchchem.com/product/b15599493?utm_src=pdf-body
https://www.researchgate.net/publication/24427655_The_azo_dyes_Disperse_Red_1_and_Disperse_Orange_1_increase_the_micronuclei_frequencies_in_human_lymphocytes_and_in_HepG2_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disperse Dyes (e.g., C.I. Disperse Orange 73)

Human Exposure
(e.g., skin contact, inhalation)

Potential Health Risks

Sensitization / Allergic Reactions Potential Mutagenicity
(as seen in similar azo dyes)

DNA Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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